(4E)-4-(azepan-2-ylidene)-2-(4-fluorophenyl)-1,3-oxazol-5-one

• IUPAC Name: (4E)-4-(azepan-2-ylidene)-2-(4-fluorophenyl)-1,3-oxazol-5-one
• InChI: InChI=1S/C15H15FN2O2/c16-11-7-5-10(6-8-11)14-18-13(15(19)20-14)12-4-2-1-3-9-17-12/h5-8,17H,1-4,9H2/b13-12+
• InChI Key: PAPUDTREYIAEAD-OUKQBFOZSA-N
• Canonical SMILES: C1CCC(=C2C(=O)OC(=N2)C3=CC=C(C=C3)F)NCC1
• Isomeric SMILES: C1CC/C(=C\2/C(=O)OC(=N2)C3=CC=C(C=C3)F)/NCC1
• Molecular Formula: C15H15FN2O2
• Molecular Weight: 274.29 g/mol

Description

(4E)-4-(azepan-2-ylidene)-2-(4-fluorophenyl)-1,3-oxazol-5-one is a chemical compound with a unique structure and significant biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (4E)-4-(azepan-2-ylidene)-2-(4-fluorophenyl)-1,3-oxazol-5-one involves multiple steps, including the use of specific reagents and catalysts under controlled conditions. The exact synthetic route can vary depending on the desired purity and yield of the compound .

Industrial Production Methods: Industrial production of this compound typically involves large-scale chemical reactions carried out in specialized reactors. These methods are designed to maximize efficiency and minimize waste, ensuring a consistent supply of high-quality compound .

Chemical Reactions Analysis

Types of Reactions: (4E)-4-(azepan-2-ylidene)-2-(4-fluorophenyl)-1,3-oxazol-5-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and enhancing its properties .

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include strong acids, bases, and oxidizing agents. The reaction conditions, such as temperature and pressure, are carefully controlled to achieve the desired outcomes .

Major Products: The major products formed from the reactions of this compound depend on the specific reagents and conditions used. These products can have different properties and applications, making them valuable for various research and industrial purposes .

Scientific Research Applications

(4E)-4-(azepan-2-ylidene)-2-(4-fluorophenyl)-1,3-oxazol-5-one has a wide range of scientific research applications. In chemistry, it is used as a reagent for synthesizing other compounds. In biology, it is studied for its effects on cell function and signal transduction. In medicine, it has potential therapeutic applications, while in industry, it is used in the production of various materials .

Mechanism of Action

The mechanism of action of (4E)-4-(azepan-2-ylidene)-2-(4-fluorophenyl)-1,3-oxazol-5-one involves its interaction with specific molecular targets and pathways. It can bind to certain proteins and enzymes, altering their activity and leading to various biological effects. Understanding these mechanisms is crucial for developing new therapeutic strategies and applications .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to (4E)-4-(azepan-2-ylidene)-2-(4-fluorophenyl)-1,3-oxazol-5-one include those with comparable structures and biological activities. These compounds can be identified using techniques such as 2-dimensional and 3-dimensional neighboring analysis .

Uniqueness: What sets this compound apart from similar compounds is its unique combination of chemical properties and biological activities. This makes it a valuable compound for research and industrial applications, offering distinct advantages over other similar compounds .